Cas no 57653-14-2 (1H-Indene, 2-(1-methylethyl)-)

1H-Indene, 2-(1-methylethyl)- structure
1H-Indene, 2-(1-methylethyl)- structure
Product Name:1H-Indene, 2-(1-methylethyl)-
CAS No:57653-14-2
MF:C12H14
MW:158.239563465118
CID:4045676
PubChem ID:15865661
Update Time:2025-04-22

1H-Indene, 2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 2-(1-methylethyl)-
    • 2-(1-Methylethyl)-1H-indene
    • 2-Isopropyl-1H-indene
    • 2-Isopropylindene
    • 2-i-Propylindene
    • NIZLMLNEWVSBGD-UHFFFAOYSA-N
    • 57653-14-2
    • Inchi: 1S/C12H14/c1-9(2)12-7-10-5-3-4-6-11(10)8-12/h3-7,9H,8H2,1-2H3
    • InChI Key: NIZLMLNEWVSBGD-UHFFFAOYSA-N
    • SMILES: C1(=CC2C=CC=CC=2C1)C(C)C

Computed Properties

  • Exact Mass: 158.109550447g/mol
  • Monoisotopic Mass: 158.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.977±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 237.0±15.0 ºC (760 Torr),
  • Flash Point: 91.4±9.0 ºC,
  • Solubility: Insuluble (8.2E-3 g/L) (25 ºC),

1H-Indene, 2-(1-methylethyl)- Pricemore >>

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